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Compound of Interest

Compound Name: TFGF-18

Cat. No.: B15612009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Fibroblast Growth

Factor 18 (FGF-18), also known as Sprifermin, in rodent studies, with a focus on dosage,

administration, and relevant biological pathways. The information is intended to guide

researchers in designing and executing preclinical studies involving this promising therapeutic

agent for cartilage repair.

Data Presentation: TFGF-18 Dosage in Rodent
Studies
The following table summarizes quantitative data on TFGF-18 dosage and administration from

various rodent studies, primarily in the context of osteoarthritis models.
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Species Model
Administr
ation
Route

Dosage Vehicle
Frequenc
y

Referenc
e

Rat
Meniscal

Tear

Intra-

articular

0.1, 1.0, or

5.0 µg

0.5%

Hyaluronan

Twice per

week for 3

weeks

[1]

Rat
Meniscal

Tear

Intra-

articular

0.3, 1, 3, or

10 µg

Saline (75

µl)

Single

injection or

once

weekly for

3 weeks

[2]

Rat
Osteoarthri

tis (DMM)

Intra-

articular

3 dose

levels of

AAV2-

FGF18

PBS
Single

injection
[3]

Mouse

Temporom

andibular

Joint

Osteoarthri

tis

Intra-

articular
5 µ g/week Saline

Once

weekly for

3 weeks

Mouse
Diabetic

(ob/ob)

Intracerebr

oventricula

r

3 µg

0.9%

Normal

Saline

Single

injection
[4]

Signaling Pathways
FGF-18 primarily exerts its effects by binding to and activating Fibroblast Growth Factor

Receptors (FGFRs), with a high affinity for FGFR3.[5][6] This interaction triggers a cascade of

downstream signaling events crucial for chondrogenesis and cartilage matrix production.[7] The

key signaling pathways activated by FGF-18 include the RAS/MAPK and PI3K/AKT pathways.

[5][8][9]

Activation of these pathways ultimately leads to the modulation of gene expression, promoting

chondrocyte proliferation and the synthesis of extracellular matrix components like collagen
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type II and aggrecan, while inhibiting the expression of matrix-degrading enzymes such as

MMP-13.[6]
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Caption: FGF-18 Signaling Pathway.

Experimental Protocols
Protocol 1: Intra-articular Injection of TFGF-18 in a Rat
Model of Osteoarthritis
This protocol is based on methodologies used in studies investigating the therapeutic effects of

FGF-18 on cartilage repair in a surgically induced osteoarthritis model in rats.[1][10]

Materials:

Recombinant Human FGF-18 (rhFGF-18)

Vehicle: 0.5% Hyaluronan or sterile saline

Anesthetic (e.g., isoflurane)

Insulin syringe with a 30-gauge needle

Animal clippers
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Antiseptic solution (e.g., 70% ethanol)

Procedure:

Animal Model: Induce osteoarthritis in the knee joint of rats (e.g., via meniscal tear or

destabilization of the medial meniscus). Allow for a post-surgical period of approximately 3

weeks for OA to develop.

Preparation of FGF-18 Solution:

Reconstitute lyophilized rhFGF-18 in the chosen vehicle (0.5% hyaluronan or saline) to the

desired final concentrations (e.g., 0.1, 1.0, 5.0 µg per injection volume).

Keep the solution on ice until use.

Animal Preparation:

Anesthetize the rat using an appropriate anesthetic.

Shave the fur around the knee joint of the affected limb.

Cleanse the injection site with an antiseptic solution.

Intra-articular Injection:

Flex the knee joint to a 90-degree angle to open the joint space.

Insert a 30-gauge needle into the intra-articular space, typically through the patellar

ligament. An injection volume of approximately 30-75 µl is common for rats.[2][11]

Slowly inject the FGF-18 solution or vehicle control.

Withdraw the needle and apply gentle pressure to the injection site.

Post-injection Monitoring:

Monitor the animal for any signs of distress or adverse reactions.

Administer FGF-18 according to the planned frequency (e.g., twice weekly for 3 weeks).[1]
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Endpoint Analysis:

At the end of the study period, euthanize the animals and harvest the knee joints for

histological analysis (e.g., Safranin O and Fast Green staining) to assess cartilage

thickness, proteoglycan content, and overall joint morphology.

Protocol 2: Intra-articular Injection of TFGF-18 in a
Mouse Model of Knee Osteoarthritis
This protocol outlines a general procedure for intra-articular injections in mice, a common

method for evaluating local therapeutic effects.

Materials:

Recombinant Mouse or Human FGF-18

Vehicle: Sterile saline

Anesthetic (e.g., isoflurane)

Hamilton syringe with a 30-gauge needle

Animal clippers

Antiseptic solution (e.g., 70% ethanol)

Procedure:

Animal Model: Utilize a suitable mouse model of knee osteoarthritis (e.g., destabilization of

the medial meniscus - DMM).

Preparation of FGF-18 Solution:

Prepare the FGF-18 solution in sterile saline to the desired concentration.

Animal Preparation:

Anesthetize the mouse.
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Shave the fur around the knee joint.

Disinfect the injection site.

Intra-articular Injection:

Position the mouse and flex the knee.

Carefully insert a 30-gauge needle into the joint space, medial to the patellar ligament.[12]

The typical injection volume for a mouse knee is around 10 µl.[13][14]

Administer the solution slowly.

Post-injection Care:

Monitor the mouse during recovery from anesthesia.

Follow-up:

Repeat injections as required by the study design.

Perform endpoint analysis as described for the rat protocol.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for a rodent study

investigating the efficacy of TFGF-18.
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Caption: Rodent Study Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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